Cas no 2228738-44-9 (5-bromo-2-methoxy-4-(piperazin-1-yl)phenol)

• Product Name: 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol
• CAS No: 2228738-44-9
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 6179374
• PubChem ID: 165781883
• Update Time: 2025-06-12

5-bromo-2-methoxy-4-(piperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol
• EN300-1924196
• 2228738-44-9

• Inchi： 1S/C11H15BrN2O2/c1-16-11-7-9(8(12)6-10(11)15)14-4-2-13-3-5-14/h6-7,13,15H,2-5H2,1H3
• InChI Key： BJUOZVJBTKUIOG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1N1CCNCC1)OC)O

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol

Comprehensive Overview of 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol (CAS No. 2228738-44-9)

5-bromo-2-methoxy-4-(piperazin-1-yl)phenol (CAS No. 2228738-44-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a phenol core substituted with a bromo group, a methoxy group, and a piperazine moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern drug development.

One of the most searched questions about 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol revolves around its synthetic route and purity analysis. Laboratories often employ advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the compound meets stringent quality standards. The demand for high-purity pharmaceutical intermediates has surged, driven by the growing focus on precision medicine and personalized therapies, aligning with current trends in healthcare innovation.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The piperazine moiety is a common pharmacophore in neuroactive compounds, and its presence in 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol has led to speculation about its utility in studying neurotransmitter modulation. This aligns with the increasing public and scientific focus on mental health and neurodegenerative diseases, such as Alzheimer's and Parkinson's, which are frequently searched topics in academic and medical communities.

From a commercial perspective, 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers for preclinical studies. Its structure-activity relationship (SAR) is a key focus, as minor modifications can lead to significant changes in biological activity. This has sparked discussions in online forums about the compound's potential as a lead compound in drug design, particularly for orphan diseases and rare genetic disorders.

In summary, 5-bromo-2-methoxy-4-(piperazin-1-yl)phenol (CAS No. 2228738-44-9) represents a promising candidate in medicinal chemistry, with applications spanning drug discovery, neuroscience, and biochemical research. Its relevance to contemporary scientific challenges ensures it remains a subject of ongoing investigation and discussion.